Cas no 2138545-15-8 (4-nitro-N-[5-(piperazin-1-yl)-1,2,4-thiadiazol-3-yl]benzene-1-sulfonamide)

• Product Name: 4-nitro-N-[5-(piperazin-1-yl)-1,2,4-thiadiazol-3-yl]benzene-1-sulfonamide
• CAS No: 2138545-15-8
• MF: C₁₂H₁₄N₆O₄S₂
• MW: 370.407358646393
• CID: 6475168
• PubChem ID: 165862181
• Update Time: 2025-05-20

4-nitro-N-[5-(piperazin-1-yl)-1,2,4-thiadiazol-3-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138545-15-8
• EN300-1167164
• 4-nitro-N-[5-(piperazin-1-yl)-1,2,4-thiadiazol-3-yl]benzene-1-sulfonamide

• Inchi： 1S/C12H14N6O4S2/c19-18(20)9-1-3-10(4-2-9)24(21,22)16-11-14-12(23-15-11)17-7-5-13-6-8-17/h1-4,13H,5-8H2,(H,15,16)
• InChI Key： CQINMEBZCOBQFP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1=NSC(=N1)N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 370.05179530g/mol
• Monoisotopic Mass: 370.05179530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 170Ų

Additional information on 4-nitro-N-[5-(piperazin-1-yl)-1,2,4-thiadiazol-3-yl]benzene-1-sulfonamide

4-Nitro-N-[5-(Piperazin-1-yl)-1,2,4-thiadiazol-3-yl]benzene-1-sulfonamide (CAS No. 2138545-15-8): An Overview

4-Nitro-N-[5-(piperazin-1-yl)-1,2,4-thiadiazol-3-yl]benzene-1-sulfonamide (CAS No. 2138545-15-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural combination of a nitro group, a piperazine moiety, and a thiadiazole ring. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further research and development.

The sulfonamide functional group in 4-nitro-N-[5-(piperazin-1-yl)-1,2,4-thiadiazol-3-yl]benzene-1-sulfonamide is well-known for its broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The presence of the nitro group enhances the compound's electronic properties and can influence its reactivity and stability. The piperazine moiety, on the other hand, is often associated with central nervous system (CNS) activity and can modulate various receptors and transporters. The thiadiazole ring adds further complexity to the molecule, contributing to its unique pharmacological profile.

Recent studies have explored the potential of 4-nitro-N-[5-(piperazin-1-yl)-1,2,4-thiadiazol-3-yl]benzene-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of bacterial infections. Sulfonamides have been used for decades as antibacterial agents due to their ability to inhibit bacterial dihydropteroate synthase (DHPS), an enzyme essential for folate biosynthesis. The introduction of the nitro group and thiadiazole ring in this compound may enhance its antibacterial activity by providing additional mechanisms of action or by improving its pharmacokinetic properties.

In addition to its antibacterial properties, 4-nitro-N-[5-(piperazin-1-yl)-1,2,4-thiadiazol-3-yl]benzene-1-sulfonamide has shown promise in the treatment of inflammatory diseases. Inflammatory conditions are characterized by excessive production of pro-inflammatory cytokines and chemokines. The sulfonamide and piperazine moieties in this compound may interact with key inflammatory mediators, potentially reducing inflammation and associated symptoms. Preclinical studies have demonstrated that this compound can inhibit the production of tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6), two key pro-inflammatory cytokines.

The potential anti-inflammatory effects of 4-nitro-N-[5-(piperazin-1-yl)-1,2,4-thiadiazol-3-yl]benzene-1-sulfonamide have also been investigated in models of neuroinflammation. Neuroinflammation is a critical factor in the pathogenesis of several neurological disorders, including Alzheimer's disease and multiple sclerosis. The piperazine moiety in this compound may interact with neurotransmitter systems and modulate neuroinflammatory responses. Preliminary studies suggest that this compound can reduce microglial activation and astrocyte proliferation, which are hallmarks of neuroinflammation.

Beyond its antibacterial and anti-inflammatory properties, 4-nitro-N-[5-(piperazin-1-yl)-1,2,4-thiadiazol-3-yl]benzene-1-sulfonamide has also been evaluated for its potential as an anticancer agent. Cancer cells often exhibit altered metabolic pathways and increased oxidative stress. The nitro group in this compound can generate reactive oxygen species (ROS), which can induce apoptosis in cancer cells. Additionally, the thiadiazole ring may interact with specific cellular targets involved in cancer progression. Preclinical studies have shown that this compound can inhibit cell proliferation and induce apoptosis in various cancer cell lines.

The pharmacokinetic properties of 4-nitro-N-[5-(piperazin-1-yl)-1,2,4-thiadiazol-3-yl]benzene-1-sulfonamide are also an important consideration for its therapeutic potential. Sulfonamides are generally well-absorbed orally and have good tissue distribution. However, the presence of the nitro group and thiadiazole ring may affect the compound's solubility and stability. Ongoing research is focused on optimizing these properties to enhance the bioavailability and efficacy of the compound.

In conclusion, 4-nitro-N-[5-(piperazin-1-y l)-1 ,2 , 4 -th iad i az ol - 3 - yl ]b en z en e - 1 - su l fo n am id e (CAS No. 2138545 - 1 5 - 8) is a promising compound with a diverse range of biological activities. Its unique structural features make it an attractive candidate for further development as a therapeutic agent in various medical fields. Continued research into its mechanisms of action, pharmacokinetic properties, and clinical efficacy will be crucial for realizing its full potential.